N-Hydroxy-2-(1H-indol-3-yl)-acetamidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-Hydroxy-2-(1H-indol-3-yl)-acetamidine (NHIA), also known as N-hydroxyindole-3-acetamide, is a synthetic compound that belongs to the family of indole derivatives. It is known for its wide range of biological activities, including anticancer, anti-inflammatory, and antioxidant properties. NHIA has been studied extensively in recent years due to its potential therapeutic applications.
Scientific Research Applications
NHIA has been studied extensively in recent years due to its potential therapeutic applications. It has been found to possess anticancer, anti-inflammatory, and antioxidant properties. In addition, NHIA has been studied for its ability to inhibit the growth of human cancer cell lines, as well as its ability to induce apoptosis in these cell lines.
Mechanism of Action
The exact mechanism of action of NHIA is not yet fully understood. However, it is believed that NHIA works by inhibiting the activity of certain enzymes involved in the regulation of cellular processes, such as cell proliferation and apoptosis. Additionally, NHIA may also act as an antioxidant by scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
NHIA has been found to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that NHIA has the ability to inhibit the growth of human cancer cell lines and induce apoptosis in these cells. Additionally, NHIA has been found to possess anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
NHIA has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its effects on cells have been well-documented. Additionally, NHIA is relatively stable and can be stored for long periods of time without significant degradation. However, NHIA may have some limitations for use in laboratory experiments, such as its low solubility in water.
Future Directions
There are several potential future directions for research on NHIA. For example, further research could be done to better understand its mechanism of action, as well as its potential therapeutic applications. Additionally, further research could be done to investigate the potential side effects of NHIA and to develop more efficient synthesis methods. Finally, further research could be done to investigate the potential interactions between NHIA and other drugs or compounds.
Synthesis Methods
NHIA can be synthesized using a variety of methods, including the Knoevenagel condensation, the Biginelli condensation, and the Ugi four-component reaction. All of these methods involve the condensation of a primary amine, an aldehyde, and an acid to form the desired product. The synthesis of NHIA has been well-documented and is relatively straightforward.
properties
IUPAC Name |
N'-hydroxy-2-(1H-indol-3-yl)ethanimidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O/c11-10(13-14)5-7-6-12-9-4-2-1-3-8(7)9/h1-4,6,12,14H,5H2,(H2,11,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUOLQXBJGBOJGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)CC(=NO)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=CN2)C/C(=N/O)/N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Hydroxy-2-(1H-indol-3-yl)-acetamidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.